Cas no 1805577-14-3 (3-Bromo-2-chloro-5-(trifluoromethoxy)aniline)

• Product Name: 3-Bromo-2-chloro-5-(trifluoromethoxy)aniline
• CAS No: 1805577-14-3
• MF: C₇H₄BrClF₃NO
• MW: 290.464970588684
• CID: 4706960
• Update Time: 2025-08-05

3-Bromo-2-chloro-5-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-5-(trifluoromethoxy)aniline

• Inchi： 1S/C7H4BrClF3NO/c8-4-1-3(14-7(10,11)12)2-5(13)6(4)9/h1-2H,13H2
• InChI Key： WPSMNOTYSWUEIO-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)OC(F)(F)F)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Topological Polar Surface Area: 35.2

Additional information on 3-Bromo-2-chloro-5-(trifluoromethoxy)aniline

Introduction to 3-Bromo-2-chloro-5-(trifluoromethoxy)aniline (CAS No. 1805577-14-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-Bromo-2-chloro-5-(trifluoromethoxy)aniline, identified by the chemical identifier CAS No. 1805577-14-3, is a versatile aromatic amine derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by the presence of bromine, chlorine, and trifluoromethoxy substituents on a benzene ring, exhibits a high degree of functional diversity, making it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 3-bromo-2-chloro-5-(trifluoromethoxy)aniline consists of an aniline core modified with halogen atoms and a trifluoromethoxy group. The electron-withdrawing nature of the chlorine and bromine atoms, combined with the electron-donating effect of the trifluoromethoxy group, creates a rich electronic landscape that influences its reactivity and interaction with biological targets. This balance of electronic properties makes the compound an attractive intermediate for synthetic chemists aiming to develop molecules with tailored biological functions.

In recent years, there has been a growing interest in exploring the pharmacological potential of arylamine derivatives. The halogenated anilines, including 3-bromo-2-chloro-5-(trifluoromethoxy)aniline, have been extensively studied for their roles in modulating various biological pathways. For instance, studies have shown that such compounds can interact with enzymes and receptors involved in inflammatory responses, cancer progression, and neurological disorders. The introduction of fluorine atoms into the molecular structure often enhances metabolic stability and binding affinity, which are critical factors in drug design.

One of the most compelling aspects of 3-bromo-2-chloro-5-(trifluoromethoxy)aniline is its utility as a building block for more complex molecules. The presence of bromine and chlorine atoms allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Negishi couplings. These reactions enable the introduction of diverse substituents at specific positions on the aromatic ring, facilitating the synthesis of libraries of compounds for high-throughput screening. The trifluoromethoxy group not only enhances lipophilicity but also contributes to selective interactions with biological targets, making it an invaluable feature in medicinal chemistry.

Recent advancements in computational chemistry have further accelerated the exploration of 3-bromo-2-chloro-5-(trifluoromethoxy)aniline's potential. Molecular modeling studies have revealed that this compound can bind to proteins with high specificity, suggesting its suitability for developing targeted therapies. For example, computational docking experiments have indicated that it may interact with kinases and transcription factors implicated in diseases such as cancer and autoimmune disorders. These findings have spurred experimental investigations to validate these predictions and explore their therapeutic implications.

The synthesis of 3-bromo-2-chloro-5-(trifluoromethoxy)aniline itself is a testament to the ingenuity of modern synthetic organic chemistry. While traditional methods involving halogenation and methoxylation reactions are well-established, recent innovations have improved both yield and selectivity. For instance, catalytic methods employing transition metals have enabled more efficient transformations, reducing the need for harsh conditions or excessive waste generation. Such improvements align with the growing emphasis on sustainable chemistry practices in drug development.

From a biological perspective, 3-bromo-2-chloro-5-(trifluoromethoxy)aniline has shown promise in preclinical studies as an inhibitor of certain enzymes associated with metabolic diseases. Its ability to modulate enzyme activity without significant off-target effects makes it an attractive candidate for further development into therapeutic agents. Additionally, its structural features suggest potential applications in imaging probes for diagnostic purposes, where its ability to emit fluorescence upon binding to specific targets could be exploited.

The pharmaceutical industry has taken note of these properties, leading to several ongoing research projects aimed at harnessing 3-bromo-2-chloro-5-(trifluoromethoxy)aniline's potential. Collaborative efforts between academic institutions and biotechnology companies are exploring its efficacy in treating conditions ranging from inflammation to neurodegenerative diseases. These efforts underscore the compound's significance as a lead molecule in drug discovery pipelines.

Looking ahead, the future applications of 3-bromo-2-chloro-5-(trifluoromethoxy)aniline are likely to expand as new synthetic methodologies emerge and our understanding of its biological interactions deepens. Advances in techniques such as CRISPR-Cas9 gene editing may enable researchers to more precisely assess how this compound affects cellular processes at the genetic level. Similarly, improvements in analytical technologies will allow for more detailed characterization of its pharmacokinetic properties.

In conclusion,3-bromo-2-chloro-5-(trifluoromethoxy)aniline (CAS No. 1805577-14-3) represents a compelling example of how structural diversity can be leveraged to develop novel therapeutics. Its unique combination of substituents makes it a valuable intermediate for synthetic chemists and a promising candidate for drug development. As research continues to uncover new applications for this compound,3-bromo-2-chloro-5-(trifluoromethoxy)aniline is poised to play an increasingly important role in advancing chemical biology and medicinal chemistry.